N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
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Description
N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide is a useful research compound. Its molecular formula is C19H18ClN3O3S and its molecular weight is 403.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
Research on the synthesis of quinazoline derivatives, including compounds related to "N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)butanamide," has shown diverse methodologies for creating functionalized quinazolines with potential biological activities. Studies detail the synthesis of these compounds through various chemical reactions, highlighting their importance in medicinal chemistry and drug development. These synthetic approaches offer a foundation for developing novel compounds with enhanced biological activities (Kut, Onysko, & Lendel, 2020; Alagarsamy et al., 2011).
Pharmacological Applications
Several studies have explored the pharmacological potentials of quinazoline derivatives, including antihypertensive, diuretic, and anti-diabetic activities. These compounds have been tested for their effectiveness in managing various conditions, demonstrating significant biological activities that could lead to new therapeutic agents. For instance, some quinazoline derivatives have shown potent activity in pharmacological screenings, indicating their potential in treating hypertension, diabetes, and other conditions (Rahman et al., 2014).
Biological Activities
Quinazoline derivatives have been extensively investigated for their biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. These studies provide insights into the therapeutic potential of quinazoline compounds, underscoring their role in developing new treatments for inflammation, pain, and infections. The diverse biological activities observed in these compounds are crucial for expanding the scope of quinazoline derivatives in pharmaceutical research (Alagarsamy et al., 2011; Patel et al., 2010).
Properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O3S/c1-26-16-9-8-12(11-14(16)20)21-17(24)7-4-10-23-18(25)13-5-2-3-6-15(13)22-19(23)27/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,21,24)(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZPKUHJRHIXJGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=S)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.